Cas no 80922-07-2 (Benzothiazole, 2-ethylidene-2,3-dihydro-3-methyl-)

Benzothiazole, 2-ethylidene-2,3-dihydro-3-methyl- structure
80922-07-2 structure
Product name:Benzothiazole, 2-ethylidene-2,3-dihydro-3-methyl-
CAS No:80922-07-2
MF:C10H11NS
MW:177.266041040421
CID:704821
PubChem ID:54046950

Benzothiazole, 2-ethylidene-2,3-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole, 2-ethylidene-2,3-dihydro-3-methyl-
    • 2-ethylidene-3-methyl-1,3-benzothiazole
    • 80922-07-2
    • SCHEMBL13416589
    • 2-ethylidene-3-methylbenzothiazoline
    • 2-Ethylidene-3-methyl-2,3-dihydro-1,3-benzothiazole
    • DTXSID90708644
    • Inchi: InChI=1S/C10H11NS/c1-3-10-11(2)8-6-4-5-7-9(8)12-10/h3-7H,1-2H3
    • InChI Key: XKPQMYSXUHRABQ-UHFFFAOYSA-N
    • SMILES: CC=C1N(C2=CC=CC=C2S1)C

Computed Properties

  • Exact Mass: 177.06122053g/mol
  • Monoisotopic Mass: 177.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.1
  • Topological Polar Surface Area: 28.5Ų

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